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Compound of Interest

Compound Name: Sulfur monochloride

Cat. No.: B3415178 Get Quote

This guide provides immediate and essential safety, operational, and disposal information for

the handling of sulfur monochloride (S₂Cl₂) in a laboratory setting. The following procedural

guidance is designed to ensure the safety of researchers, scientists, and drug development

professionals.

Immediate Safety Information
Sulfur monochloride is a corrosive and toxic substance that demands careful handling. It is a

light-amber to yellowish-red, oily, fuming liquid with a pungent, irritating odor.[1][2][3] The

substance is corrosive to the eyes, skin, and respiratory tract.[2] Inhalation of the vapor can

cause lung edema, with symptoms that may be delayed.[2] It reacts violently with water,

producing toxic and corrosive fumes, including hydrogen chloride, hydrogen sulfide, and sulfur

oxides.[4] Therefore, all contact should be avoided.

Quantitative Data Summary
The following table summarizes key quantitative data for sulfur monochloride.
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Parameter Value Source

Occupational Exposure Limits

OSHA PEL (8-hour TWA) 1 ppm (6 mg/m³) [1][5]

NIOSH REL (Ceiling) 1 ppm (6 mg/m³) [5][6]

ACGIH TLV (Ceiling) 1 ppm (5.5 mg/m³) [6]

Physical & Chemical

Properties

Boiling Point 280°F / 138°C [4][7]

Melting Point
-107°F to -112°F / -77°C to

-80°C
[1][4][7]

Flash Point 245°F / 118.5°C (closed cup) [5]

Vapor Pressure 6.8 - 7 mmHg @ 68°F (20°C) [5][7]

Specific Gravity 1.68 [3]

Water Solubility Reacts violently [5]

Operational Plan for Handling Sulfur Monochloride
This section provides a step-by-step protocol for the safe handling of sulfur monochloride in a

laboratory environment.

Preparation and Engineering Controls
Risk Assessment: Before any procedure, conduct a thorough risk assessment specific to the

planned experiment, considering the quantities involved and the nature of the operation.

Ventilation: All work with sulfur monochloride must be performed in a well-ventilated area,

preferably inside a certified chemical fume hood.[8] Local exhaust ventilation should be used

at the site of chemical release.[5]

Emergency Equipment: Ensure that an eyewash station and an emergency shower are

readily available and unobstructed in the immediate work area.[5][6] Fire extinguishing media
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such as dry chemical powder or carbon dioxide (CO₂) must be accessible. Do not use water-

based extinguishers.[9]

Material & Equipment: Use non-sparking tools and ensure all equipment is dry before use.[8]

When possible, use an automated pumping system to transfer the liquid from containers.[5]

Personal Protective Equipment (PPE) Selection and Use
Eye and Face Protection: Wear tightly fitting safety goggles and a face shield (minimum 8-

inch). Eye protection should always be worn in combination with respiratory protection.

Skin Protection: Wear appropriate chemical-resistant gloves. A complete chemical-resistant

suit, including footwear and headgear, should be worn to prevent any possibility of skin

contact.[5][10]

Respiratory Protection: For operations not in a closed system, a NIOSH-approved full-face,

positive-pressure, supplied-air respirator is recommended.[4] For lower concentrations, an

air-purifying respirator with ABEK-type cartridges may be appropriate, but a risk assessment

should confirm this.[10]

Handling Procedure
Don all required PPE before entering the handling area.

Ensure the fume hood sash is at the appropriate height.

Carefully unseal the sulfur monochloride container. Keep it upright to prevent leakage.[10]

Perform the required transfer or experimental procedure slowly to avoid splashes or aerosol

formation.[8]

Do not eat, drink, or smoke in the work area.

Once the procedure is complete, carefully reseal the container.[10]

Decontaminate any surfaces that may have come into contact with the chemical, using an

appropriate method determined by your institution's safety office.
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Post-Handling
Decontamination: Remove contaminated clothing immediately while under a safety shower if

necessary.[11]

Hygiene: Wash hands and any potentially exposed skin thoroughly with soap and water after

handling and before breaks.[5][10]

Storage: Store sulfur monochloride in a cool, dry, well-ventilated, and locked-up place.[8]

[10] It must be separated from incompatible materials such as strong oxidants, peroxides,

phosphorus oxides, organic compounds, and water.[10]

Disposal Plan
The disposal of sulfur monochloride and its contaminated materials must be handled as

hazardous waste.

Spill Management:

Evacuate all non-essential personnel from the spill area.[5]

Wearing full PPE, including a self-contained breathing apparatus, stop the leak if it is safe

to do so.[11]

Contain the spill using an inert, dry absorbent material like vermiculite, dry sand, or earth.

DO NOT USE WATER.[5][10]

Cautiously neutralize the spilled liquid with a mixture of dry soda ash and slaked lime.

Collect the absorbed material using non-sparking tools and place it into a suitable, closed,

and labeled container for disposal.[8][10]

Waste Disposal:

Dispose of waste containers and absorbed material in accordance with all applicable

federal, state, and local environmental regulations.[5][8] Contact your institution's

environmental health and safety department for specific guidance.
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Mandatory Visualizations
The following diagrams illustrate critical workflows for handling sulfur monochloride safely.
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Caption: Safe Handling Workflow for Sulfur Monochloride.
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Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Rest in half-upright position.

Administer artificial respiration if needed.

Remove contaminated clothing immediately.
Rinse skin with plenty of water/shower.

Rinse cautiously with water for several minutes.
Remove contact lenses if possible.

Continue rinsing.

Rinse mouth.
Do NOT induce vomiting.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency Response for Sulfur Monochloride Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Sulfur monochloride | S2Cl2 | CID 24807 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. ICSC 0958 - SULFUR MONOCHLORIDE [inchem.org]

3. SULFUR MONOCHLORIDE | Occupational Safety and Health Administration [osha.gov]

4. lanxess.com [lanxess.com]

5. nj.gov [nj.gov]

6. cdn.chemservice.com [cdn.chemservice.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3415178?utm_src=pdf-body-img
https://www.benchchem.com/product/b3415178?utm_src=pdf-body
https://www.benchchem.com/product/b3415178?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Sulfur-monochloride
https://www.inchem.org/documents/icsc/icsc/eics0958.htm
https://www.osha.gov/chemicaldata/6
https://lanxess.com/-/media/project/lanxess/corporate-internet/07_us-media/us-documents/products-brands-docs/product-safety-assessments/sulfur-monochloride.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1758.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/NG-I7031%20English%20SDS%20US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3415178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. 一塩化硫黄 98% | Sigma-Aldrich [sigmaaldrich.com]

8. echemi.com [echemi.com]

9. lobachemie.com [lobachemie.com]

10. cdhfinechemical.com [cdhfinechemical.com]

11. SULFUR MONOCHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

To cite this document: BenchChem. [Essential Guide to Handling Sulfur Monochloride:
Safety, Operations, and Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3415178#personal-protective-equipment-for-
handling-sulfur-monochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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